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Compound of Interest

Compound Name: L-Tyrosine (disodium)

Cat. No.: B12391484

Get Quote

Executive Summary: The Solubility-Bioavailability
Paradox
For drug development professionals and nutritional scientists, L-Tyrosine presents a classic

physicochemical paradox. While physiologically essential as a precursor for catecholamines

(dopamine, norepinephrine, epinephrine) and thyroxine, its utility in high-concentration

parenteral or liquid formulations is severely limited by its poor aqueous solubility (approx. 0.45

mg/mL at pH 7).[1]

L-Tyrosine Disodium, the double sodium salt form, resolves this bottleneck by increasing

aqueous solubility by over two orders of magnitude (>100 mg/mL). However, this modification

introduces new variables in in vitro testing. Does the salt form alter the transport kinetics? How

does the high alkalinity of the disodium salt affect Caco-2 monolayer integrity?

This guide details the mechanistic validation of L-Tyrosine Disodium bioavailability, providing

self-validating protocols for determining its permeability and metabolic stability in in vitro

systems.
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Physicochemical Characterization & Dissociation
Kinetics
Solubility Profile
The primary driver for utilizing the disodium salt is solubility. In aqueous environments, the salt

dissociates rapidly. It is critical to understand that bioavailability is determined by the free amino

acid's interaction with transporters (LAT1/LAT2), not the salt form itself. The salt is merely the

delivery vehicle.

Table 1: Comparative Physicochemical Properties

Parameter
L-Tyrosine (Free
Base)

L-Tyrosine
Disodium Salt
(Dihydrate)

Impact on In Vitro
Assay

CAS Number 60-18-4 122666-87-9

Specific sourcing

required for regulatory

compliance.

MW ( g/mol ) 181.19 ~261.19 (Dihydrate)

Must correct molarity

calculations by factor

of ~1.44.

Solubility (pH 7.4) ~0.45 mg/mL > 100 mg/mL

Salt allows "sink

conditions" in

dissolution testing.

Native pH (100mM) Neutral (~5.6-7.0) Alkaline (~10.5-11.5)

CRITICAL: Requires

pH neutralization prior

to cell contact.

Transport Mode Active (LAT1/LAT2) Active (LAT1/LAT2)

Identical once

dissociated; Na+ is

not a co-transporter.

Dissociation Workflow
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The following diagram illustrates the chemical dissociation pathway. Note that while the salt

dissolves effectively, the resulting alkalinity must be managed to prevent "pH shock" to cellular

models.
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Figure 1: Dissociation and activation workflow.[1] The disodium salt yields free L-Tyrosine but

requires pH neutralization to reach the zwitterionic state recognized by transporters.

Transport Mechanism: The LAT1/LAT2 System[2]
Unlike glucose (SGLT1) or some amino acids (ASCT2), L-Tyrosine transport is Sodium-

Independent. It relies on the L-type Amino Acid Transporter 1 (LAT1, SLC7A5) and LAT2

(SLC7A8).

Mechanism: Obligate Exchanger (Antiport).

Stoichiometry: 1 L-Tyrosine (in) : 1 Neutral Amino Acid (out).

Implication for Disodium Salt: The two

ions released from the disodium salt do not drive the transport. They contribute only to the
osmolarity of the solution. Therefore, the presence of sodium in the formulation does not
mechanistically enhance uptake via the transporter itself, but the solubility allows the
concentration gradient (

) required to drive the flux.
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Figure 2: LAT1 Transport Mechanism. Transport is an exchange process coupled to

intracellular substrates (e.g., Glutamine), independent of the Sodium ions released by the salt.

Experimental Protocols: Caco-2 Permeability Assay
This protocol is adapted specifically for L-Tyrosine Disodium. Standard protocols often fail

because they do not account for the pH shift caused by the salt, leading to monolayer toxicity

or precipitation upon neutralization.

Reagents & Preparation
Transport Buffer (HBSS): Hank’s Balanced Salt Solution, pH 7.4, with 25 mM HEPES.

Stock Solution (Critical Step):

Weigh L-Tyrosine Disodium Dihydrate (MW ~261.19).[2]
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Dissolve in HBSS. Note: The pH will spike to ~10.

Titration: Slowly add 1M HCl under continuous stirring until pH reaches 7.4.

Validation: Ensure no precipitation occurs.[3] If the concentration exceeds 0.5 mg/mL (free

base equivalent), precipitation is likely. For higher concentrations, use a flow-through

system or add solubility enhancers (e.g., HP-β-CD) if studying supersaturation, though this

alters thermodynamics.

Caco-2 Monolayer Validation
Before applying the test compound, validate the system:

TEER (Transepithelial Electrical Resistance): Must be > 300

.

Lucifer Yellow Flux:

must be

cm/s to confirm tight junction integrity.

Permeability Workflow
Equilibration: Wash cells 2x with warm HBSS (

).

Dosing: Add pH-adjusted L-Tyrosine Disodium solution to the Apical chamber (A-to-B

transport).

Sampling: Collect 100

from the Basolateral chamber at 30, 60, 90, and 120 minutes. Replace with fresh HBSS to
maintain sink conditions.

Analysis: Quantify L-Tyrosine via HPLC-UV (274 nm) or LC-MS/MS.

Calculation of
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The Apparent Permeability Coefficient (

) is calculated as:

Where:

= Rate of permeation (

).

= Surface area of the insert (

).

= Initial concentration in the donor chamber (

).

Target Reference Value: L-Tyrosine (free base) typically exhibits moderate permeability (

cm/s) due to active transport saturation.

Safety & Metabolic Stability
Cytotoxicity (MTT Assay)
High concentrations of disodium salt can increase osmolarity.

Protocol: Incubate Caco-2 cells with varying concentrations (0.1 - 10 mM) of the pH-adjusted

salt for 24 hours.

Threshold: Viability should remain >90% relative to control. Significant toxicity suggests

hyperosmolarity or improper pH adjustment.

Metabolic Stability (Microsomal)
While L-Tyrosine is stable, the disodium salt is often used in prodrug synthesis or complex

formulations.

Assay: Incubate with Liver Microsomes (Human/Rat) + NADPH.
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Observation: L-Tyrosine itself is not extensively metabolized by CYP450s but is a substrate

for transaminases. The salt form dissociates immediately; thus, metabolic stability profiles

should match the free amino acid.

Diagrammatic Decision Tree for Assay Selection
Use this workflow to determine the appropriate assay based on your formulation stage.
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Figure 3: Experimental Decision Tree. Ensures that physical limitations (precipitation) are

addressed before biological testing.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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